Cas no 2034292-72-1 (N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-bromobenzene-1-sulfonamide)

• Product Name: N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-bromobenzene-1-sulfonamide
• CAS No: 2034292-72-1
• MF: C₁₇H₁₆BrNO₄S
• MW: 410.282242774963
• CID: 5962796
• PubChem ID: 119104119
• Update Time: 2025-06-08

N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-bromobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-bromobenzene-1-sulfonamide
• F6556-4373
• 2034292-72-1
• N-(2-(benzofuran-2-yl)-2-methoxyethyl)-2-bromobenzenesulfonamide
• N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-2-bromobenzenesulfonamide
• N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-2-bromobenzene-1-sulfonamide
• AKOS026697227

• Inchi： 1S/C17H16BrNO4S/c1-22-16(15-10-12-6-2-4-8-14(12)23-15)11-19-24(20,21)17-9-5-3-7-13(17)18/h2-10,16,19H,11H2,1H3
• InChI Key： XINISRCNOAURTM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC(C1=CC2C=CC=CC=2O1)OC)(=O)=O

Computed Properties

• Exact Mass: 408.99834g/mol
• Monoisotopic Mass: 408.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.9Ų

Additional information on N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-bromobenzene-1-sulfonamide

Introduction to N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-bromobenzene-1-sulfonamide (CAS No. 2034292-72-1)

N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-bromobenzene-1-sulfonamide, identified by its CAS number 2034292-72-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a bromobenzene core substituted with a benzofuran moiety and an ethoxy group, contribute to its unique chemical properties and reactivity.

The chemical structure of N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-bromobenzene-1-sulfonamide can be described as a conjugated system comprising aromatic rings and functional groups that interact in complex ways. The bromobenzene ring provides a site for electrophilic aromatic substitution, while the benzofuran unit introduces additional electronic and steric effects. The methoxyethyl side chain enhances solubility and influences the molecule's interaction with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to act as inhibitors of enzymes and receptors, making them valuable candidates for therapeutic intervention. The introduction of substituents such as the bromobenzene and benzofuran moieties in N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-bromobenzene-1-sulfonamide aims to enhance its pharmacological profile and improve its binding affinity to biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the bromination of a suitable precursor, followed by functional group transformations such as etherification and sulfonation. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, may be employed to construct the complex aromatic core. The final product is characterized using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its identity and purity.

The biological evaluation of N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-bromobenzene-1-sulfonamide has revealed promising activities in several in vitro assays. Studies have shown that this compound exhibits inhibitory effects on various enzymes and receptors relevant to human health. For instance, preliminary data suggest that it may interfere with the activity of enzymes involved in metabolic pathways or act as an antagonist at specific receptors. These findings highlight the compound's potential as a therapeutic agent for conditions such as inflammation, cancer, and infectious diseases.

The mechanistic studies of this compound have provided insights into its mode of action at the molecular level. The interaction between the sulfonamide group and biological targets appears to be critical for its activity. The presence of the bromobenzene, benzofuran, and ethoxy groups modulates the electronic properties of the sulfonamide moiety, influencing its binding affinity and selectivity. Understanding these interactions is essential for optimizing the compound's pharmacological properties and developing effective drug candidates.

In addition to its biological activities, N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-bromobenzene-1-sulfonamide has shown interesting chemical properties that make it a valuable tool in medicinal chemistry research. Its stability under various reaction conditions allows for further derivatization, enabling chemists to explore new analogs with enhanced properties. The compound's ability to participate in diverse chemical transformations opens up possibilities for designing novel scaffolds with tailored biological activities.

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